Cas no 1429664-97-0 (B-(3-methyl-5-isoquinolinyl)Boronic acid)

• Product Name: B-(3-methyl-5-isoquinolinyl)Boronic acid
• CAS No: 1429664-97-0
• MF: C₁₀H₁₀BNO₂
• MW: 187.002902507782
• MDL: MFCD22689729
• CID: 2108461
• Update Time: 2023-11-19

B-(3-methyl-5-isoquinolinyl)Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(3-methyl-5-isoquinolinyl)Boronic acid
• (3-Methylisoquinolin-5-yl)boronic acid
• Boronic acid, B-(3-methyl-5-isoquinolinyl)-
• CID 119086201

• MDL： MFCD22689729
• Inchi： 1S/C10H10BNO2/c1-7-5-9-8(6-12-7)3-2-4-10(9)11(13)14/h2-6,13-14H,1H3
• InChI Key： ORTFKYYHJWWTAY-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC2=CN=C(C)C=C21)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Topological Polar Surface Area: 53.4

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 412.3±37.0 °C(Predicted)
• pka: 7.87±0.30(Predicted)